Cas no 1247818-95-6 ((2-chloro-4-nitrophenyl)methanesulfonamide)

• Product Name: (2-chloro-4-nitrophenyl)methanesulfonamide
• CAS No: 1247818-95-6
• MF: C₇H₇ClN₂O₄S
• MW: 250.659479379654
• MDL: MFCD16156682
• CID: 5242174
• PubChem ID: 61968946
• Update Time: 2025-10-31

(2-chloro-4-nitrophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-chloro-4-nitrophenyl)methanesulfonamide
• Benzenemethanesulfonamide, 2-chloro-4-nitro-

• MDL： MFCD16156682
• Inchi： 1S/C7H7ClN2O4S/c8-7-3-6(10(11)12)2-1-5(7)4-15(9,13)14/h1-3H,4H2,(H2,9,13,14)
• InChI Key： IVEJCORFZJGKII-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CS(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 0.9
• Topological Polar Surface Area: 114

Additional information on (2-chloro-4-nitrophenyl)methanesulfonamide

Chemical Profile of (2-chloro-4-nitrophenyl)methanesulfonamide (CAS No. 1247818-95-6)

(2-chloro-4-nitrophenyl)methanesulfonamide, identified by its CAS number 1247818-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of methanesulfonamides, which are widely recognized for their diverse biological activities and potential applications in drug development.

The structural features of (2-chloro-4-nitrophenyl)methanesulfonamide include a phenyl ring substituted with both a chlorine atom at the 2-position and a nitro group at the 4-position, coupled with a methanesulfonamide moiety. This particular arrangement of functional groups imparts unique chemical and biological properties, making it a valuable scaffold for further derivatization and exploration in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential therapeutic agents. The nitro group in the phenyl ring of (2-chloro-4-nitrophenyl)methanesulfonamide serves as a versatile handle for further chemical modifications, enabling the synthesis of a wide range of analogs with tailored biological activities. These modifications can be explored through various synthetic pathways, including nucleophilic aromatic substitution, reduction, and condensation reactions, which are well-documented in the literature.

One of the most compelling aspects of (2-chloro-4-nitrophenyl)methanesulfonamide is its potential as an intermediate in the synthesis of bioactive molecules. The methanesulfonamide group is particularly interesting because it can be easily incorporated into larger molecular frameworks, providing a stable and functionalizable backbone for drug candidates. This has led to several studies investigating its role in the development of antimicrobial, anti-inflammatory, and anticancer agents.

Recent advancements in computational chemistry have also highlighted the importance of (2-chloro-4-nitrophenyl)methanesulfonamide as a key intermediate in virtual screening campaigns. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify potential drug candidates based on their structural features and predicted binding affinities. This approach has been particularly effective in identifying novel sulfonamide derivatives with enhanced pharmacological properties.

The biological activity of (2-chloro-4-nitrophenyl)methanesulfonamide has been extensively studied in various preclinical models. Initial investigations have revealed promising results in terms of its antimicrobial properties, particularly against Gram-negative bacteria. The presence of both the chlorine and nitro substituents is thought to contribute to its ability to disrupt bacterial cell wall synthesis and membrane integrity, thereby exerting a bactericidal effect.

In addition to its antimicrobial applications, there is growing evidence suggesting that (2-chloro-4-nitrophenyl)methanesulfonamide may have utility in treating inflammatory conditions. Studies have demonstrated its ability to modulate key inflammatory pathways by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly intriguing given the well-documented role of sulfonamides in anti-inflammatory drug development.

The synthesis of (2-chloro-4-nitrophenyl)methanesulfonamide can be achieved through multiple routes, each with its own advantages and limitations. A common approach involves the reaction of 2-chloro-4-nitrobenzene with methanesulfonyl chloride in the presence of a base catalyst. This reaction typically proceeds via nucleophilic aromatic substitution, where the hydroxyl group on the benzene ring is displaced by the methanesulfonyl group.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions, which offer higher selectivity and yield under milder conditions. These methods are particularly attractive for large-scale production due to their efficiency and compatibility with industrial processes. Additionally, recent developments in green chemistry have prompted researchers to explore more sustainable synthetic pathways for producing sulfonamides like (2-chloro-4-nitrophenyl)methanesulfonamide.

The pharmacokinetic properties of (2-chloro-4-nitrophenyl)methanesulfonamide are also an area of active investigation. Studies have shown that this compound exhibits moderate solubility in water and oil-based media, suggesting potential for both oral and parenteral administration. Furthermore, its stability under various storage conditions makes it a promising candidate for formulation into solid dosage forms such as tablets and capsules.

In conclusion, (2-chloro-4-nitrophenyl)methanesulfonamide (CAS No. 1247818-95-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for further exploration. As our understanding of sulfonamide chemistry continues to evolve, it is likely that new applications for this compound will emerge, contributing to advancements in drug development across multiple therapeutic areas.